![molecular formula C20H19N5O B3982830 4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)pyrimidin-2-amine](/img/structure/B3982830.png)
4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)pyrimidin-2-amine
Overview
Description
4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)pyrimidin-2-amine, also known as FMP, is a novel small molecule compound that has drawn significant attention from researchers due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)pyrimidin-2-amine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. This compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and the mammalian target of rapamycin (mTOR), both of which play important roles in cell cycle regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to induce cell cycle arrest at the G2/M phase, which is associated with decreased cyclin B1 and increased p21 expression. This compound has also been shown to induce apoptosis by activating caspases and increasing the expression of pro-apoptotic proteins, such as Bax and Bak.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)pyrimidin-2-amine in lab experiments is its ability to selectively inhibit the activity of CDKs and mTOR, which are often overexpressed in cancer cells. This makes this compound a potentially useful tool for studying the role of these enzymes in cancer development and progression. However, one limitation of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer to cells or animals.
Future Directions
There are several future directions for research on 4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)pyrimidin-2-amine. One area of interest is the development of more effective methods for synthesizing this compound and related compounds. Another area of interest is the investigation of this compound's potential applications in other areas of scientific research, such as neurobiology and immunology. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity.
Scientific Research Applications
4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)pyrimidin-2-amine has been shown to have potential applications in scientific research, particularly in the field of cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells, by inducing cell cycle arrest and apoptosis. This compound has also been shown to enhance the effectiveness of chemotherapy drugs, such as doxorubicin and paclitaxel, in killing cancer cells.
properties
IUPAC Name |
4-(3,5-dimethyl-1-phenylpyrazol-4-yl)-N-(furan-2-ylmethyl)pyrimidin-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O/c1-14-19(15(2)25(24-14)16-7-4-3-5-8-16)18-10-11-21-20(23-18)22-13-17-9-6-12-26-17/h3-12H,13H2,1-2H3,(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLZVLYVOEWBMPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C2=CC=CC=C2)C)C3=NC(=NC=C3)NCC4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.